Cas no 2229510-57-8 (1-(2-chloro-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(2-chloro-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2229510-57-8
• MF: C₁₂H₁₁ClO₃
• MW: 238.666942834854
• CID: 6551096
• PubChem ID: 165674758
• Update Time: 2025-07-31

1-(2-chloro-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid
• EN300-1994768
• 2229510-57-8

• Inchi： 1S/C12H11ClO3/c1-7-2-3-9(10(13)4-7)12(11(15)16)5-8(14)6-12/h2-4H,5-6H2,1H3,(H,15,16)
• InChI Key： SSJALCPKAQIMKK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1(C(=O)O)CC(C1)=O

Computed Properties

• Exact Mass: 238.0396719g/mol
• Monoisotopic Mass: 238.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-(2-chloro-4-methylphenyl)-3-oxocyclobutane-1-carboxylic acid

1-(2-Chloro-4-Methylphenyl)-3-Oxocyclobutane-1-Carboxylic Acid: A Comprehensive Overview

1-(2-Chloro-4-Methylphenyl)-3-Oxocyclobutane-1-Carboxylic Acid, also known by its CAS number 2229510-57-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutane ring with a carboxylic acid group and a substituted phenyl moiety. The presence of the chloro and methyl substituents on the phenyl ring adds complexity to its chemical profile, making it a valuable subject for both theoretical and applied research.

The synthesis of 1-(2-Chloro-4-Methylphenyl)-3-Oxocyclobutane-1-Carboxylic Acid involves a series of carefully controlled reactions, often utilizing advanced catalytic techniques. Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents. Its cyclobutane ring, which is relatively strained compared to larger rings, contributes to its reactivity and makes it a promising candidate for various chemical transformations.

One of the most intriguing aspects of this compound is its potential application in drug design. Researchers have explored its ability to act as a scaffold for constructing bioactive molecules. For instance, modifications to the phenyl ring or the carboxylic acid group can lead to derivatives with enhanced pharmacokinetic properties. Recent findings suggest that certain derivatives exhibit potent activity against various enzymes, making them attractive leads for drug development.

In addition to its role in pharmacology, 1-(2-Chloro-4-Methylphenyl)-3-Oxocyclobutane-1-Carboxylic Acid has been studied for its environmental impact. Assessments of its biodegradability and toxicity have been conducted to ensure that its use in industrial applications does not pose significant risks to ecosystems. These studies are crucial for complying with regulatory standards and promoting sustainable chemical practices.

The structural versatility of this compound also lends itself well to materials science applications. Its ability to form stable complexes with metal ions has been investigated for potential use in catalysis and sensor technology. Recent advancements in computational chemistry have enabled researchers to predict and optimize these interactions, paving the way for innovative materials based on this compound.

In conclusion, 1-(2-Chloro-4-Methylphenyl)-3-Oxocyclobutane-1-Carboxylic Acid (CAS No: 2229510-57-8) is a multifaceted compound with diverse applications across several scientific disciplines. Its unique structure, reactivity, and potential for modification make it a valuable tool in both academic research and industrial innovation. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.